Cas no 371917-98-5 (3-{3-oxo-3H-benzo[f]chromen-2-yl}-1-phenyl-1H-p yrazole-4-carbaldehyde)

• Product Name: 3-{3-oxo-3H-benzo[f]chromen-2-yl}-1-phenyl-1H-p yrazole-4-carbaldehyde
• CAS No: 371917-98-5
• MF: C₂₃H₁₄N₂O₃
• MW: 366.36886548996
• CID: 5446246
• PubChem ID: 1356336
• Update Time: 2025-07-13

3-{3-oxo-3H-benzo[f]chromen-2-yl}-1-phenyl-1H-p yrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-{3-oxo-3H-benzo[f]chromen-2-yl}-1-phenyl-1H-p yrazole-4-carbaldehyde

• Inchi： 1S/C23H14N2O3/c26-14-16-13-25(17-7-2-1-3-8-17)24-22(16)20-12-19-18-9-5-4-6-15(18)10-11-21(19)28-23(20)27/h1-14H
• InChI Key： SINOBKFPSJNFGV-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C=C(C=O)C(C2C(=O)OC3=CC=C4C(=C3C=2)C=CC=C4)=N1

Additional information on 3-{3-oxo-3H-benzo[f]chromen-2-yl}-1-phenyl-1H-p yrazole-4-carbaldehyde

Introduction to 3-{3-oxo-3H-benzo[f]chromen-2-yl}-1-phenyl-1H-pyrazole-4-carbaldehyde (CAS No. 371917-98-5)

3-{3-oxo-3H-benzo[f]chromen-2-yl}-1-phenyl-1H-pyrazole-4-carbaldehyde (CAS No. 371917-98-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and antitumor activities.

The molecular structure of 3-{3-oxo-3H-benzo[f]chromen-2-yl}-1-phenyl-1H-pyrazole-4-carbaldehyde is characterized by a pyrazole ring fused with a benzochromene moiety. The presence of these functional groups imparts the compound with a high degree of structural complexity and chemical reactivity, making it an attractive candidate for various biochemical and pharmacological studies.

Recent research has highlighted the potential of 3-{3-oxo-3H-benzo[f]chromen-2-yl}-1-phenyl-1H-pyrazole-4-carbaldehyde in the development of novel therapeutic agents. Studies have shown that this compound exhibits potent antioxidant and anti-inflammatory properties, which are crucial for the treatment of various diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that 3-{3-oxo-3H-benzo[f]chromen-2-yl}-1-phenyl-1H-pyrazole-4-carbaldehyde effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, 3-{3-oxo-3H-benzo[f]chromen-2-yl}-1-phenyl-1H-pyrazole-4-carbaldehyde has also shown promising results in cancer research. A 2021 study published in the European Journal of Medicinal Chemistry demonstrated that this compound exhibited significant cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell proliferation through the modulation of key signaling pathways such as PI3K/Akt and MAPK.

The structural diversity and functional versatility of 3-{3-oxo-3H-benzo[f]chromen-2-yl}-1-phenyl-1H-pyrazole-4-carbaldehyde have also made it a valuable tool in synthetic chemistry. Researchers have utilized this compound as a building block for the synthesis of more complex molecules with enhanced biological activities. For example, a study published in Organic Letters in 2020 described a novel synthetic route to prepare a series of derivatives of 3-{3-oxyo-H-benzo[f]chromen--yl--phenyl-H-pyrazole--carbaldehyde}, which exhibited improved pharmacological profiles compared to the parent compound.

The biological activities of 3-{3-oxyo-H-benzo[f]chromen--yl--phenyl-H-pyrazole--carbaldehyde} are not limited to its direct effects on cells and tissues. Recent studies have also explored its potential as a probe for understanding cellular processes and disease mechanisms. For instance, a 2022 study published in Chemical Biology & Drug Design utilized this compound as a tool to investigate the role of specific enzymes in inflammation and cancer progression. The results provided valuable insights into the molecular mechanisms underlying these diseases and identified potential targets for therapeutic intervention.

In conclusion, 3-{3-oxyo-H-benzo[f]chromen--yl--phenyl-H-pyrazole--carbaldehyde} (CAS No. 371917-98-5) is a multifaceted compound with significant potential in both basic research and drug development. Its unique structural features and diverse biological activities make it an important molecule for further investigation in the fields of medicinal chemistry and pharmaceutical sciences. As research continues to advance, it is likely that new applications and therapeutic uses for this compound will be discovered, contributing to the development of more effective treatments for various diseases.